Cas no 7234-31-3 (2-methylphenyl beta-D-glucopyranoside)

• Product Name: 2-methylphenyl beta-D-glucopyranoside
• CAS No: 7234-31-3
• MF: C₁₃H₁₈O₆
• MW: 270.278424739838
• CID: 1755054
• PubChem ID: 111280
• Update Time: 2025-04-21

2-methylphenyl beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• 2-methylphenyl beta-D-glucopyranoside
• Glucopyranoside, 1-o-tolyl-, beta-D-
• o-Tolyl-beta-D-glucoside
• beta-D-Glucopyranoside, 2-methylphenyl-
• 7234-31-3
• 1-o-Tolyl-beta-D-glucopyranoside

• Inchi： 1S/C13H18O6/c1-7-4-2-3-5-8(7)18-13-12(17)11(16)10(15)9(6-14)19-13/h2-5,9-17H,6H2,1H3/t9-,10-,11+,12-,13-/m1/s1
• InChI Key： ZMPMKKJITSCZNU-UJPOAAIJSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=CC=CC=1C

Computed Properties

• Exact Mass: 270.11033829g/mol
• Monoisotopic Mass: 270.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 99.4Ų

Experimental Properties

• Density: 1.401
• Boiling Point: 485.8°C at 760 mmHg
• Flash Point: 247.6°C
• Refractive Index: 1.609